rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4
rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4
Brand Name:
Vulcanchem
CAS No.:
866864-06-4
VCID:
VC0138992
InChI:
InChI=1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20)/i3D,4D,7D,8D
SMILES:
CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H20O6
Molecular Weight:
312.354
rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4
CAS No.: 866864-06-4
Cat. No.: VC0138992
Molecular Formula: C16H20O6
Molecular Weight: 312.354
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 866864-06-4 |
|---|---|
| Molecular Formula | C16H20O6 |
| Molecular Weight | 312.354 |
| IUPAC Name | 2-(5-carboxy-2-ethylpentoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic acid |
| Standard InChI | InChI=1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20)/i3D,4D,7D,8D |
| Standard InChI Key | XFGRNAPKLGXDGF-KNIGXJNHSA-N |
| SMILES | CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O |
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